Cas no 1031942-69-4 (1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine)

• Product Name: 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine
• CAS No: 1031942-69-4
• MF: C₁₁H₁₆N₆
• MW: 232.284940719604
• CID: 5069070
• Update Time: 2025-07-21

1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine
• 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine

• Inchi： 1S/C11H16N6/c1-8-6-10(16-4-2-9(12)3-5-16)17-11(15-8)13-7-14-17/h6-7,9H,2-5,12H2,1H3
• InChI Key： YWTRYMIDFPOVHQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC3=NC=NN23)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine

Comprehensive Overview of 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine (CAS No. 1031942-69-4)

1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine (CAS No. 1031942-69-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the triazolopyrimidine class, which is known for its diverse biological activities, including kinase inhibition and modulation of central nervous system (CNS) targets. Researchers are particularly interested in its piperidin-4-amine moiety, which enhances its binding affinity to various biological targets.

The growing interest in 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine is reflected in its increasing mentions in scientific literature and patent filings. Its CAS No. 1031942-69-4 serves as a unique identifier, facilitating precise tracking in chemical databases and regulatory documents. The compound's molecular structure combines a triazolo[1,5-a]pyrimidine core with a piperidine ring, making it a versatile scaffold for drug discovery. This structural complexity allows for interactions with multiple enzyme systems, positioning it as a promising candidate for treating neurological and inflammatory conditions.

Recent advancements in AI-driven drug discovery have highlighted the potential of compounds like 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine. Machine learning models are being employed to predict its pharmacokinetic properties, such as bioavailability and metabolic stability. These innovations align with the broader trend of computational chemistry, where researchers leverage algorithms to optimize molecular designs before synthetic efforts begin. Such approaches reduce development timelines and costs, making this compound a focal point in precision medicine initiatives.

From a synthetic chemistry perspective, the preparation of 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine involves multi-step reactions, often starting from commercially available 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine derivatives. Key challenges include achieving high regioselectivity during the substitution of the piperidin-4-amine group. Modern techniques like flow chemistry and catalyzed cross-coupling have improved yields and purity, addressing earlier limitations in large-scale production.

The pharmacological profile of CAS No. 1031942-69-4 is under active investigation, with preliminary studies suggesting activity against G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in conditions like chronic pain, epilepsy, and mood disorders, areas where current therapies often face efficacy or safety issues. The compound's ability to cross the blood-brain barrier (BBB) further underscores its potential in CNS drug development, a topic frequently searched by researchers and clinicians alike.

Environmental and regulatory considerations for 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine are also evolving. As with many novel compounds, its biodegradation and ecotoxicity data are being systematically evaluated to comply with REACH and FDA guidelines. These assessments are crucial for ensuring sustainable manufacturing practices and minimizing ecological impact—a priority echoed in recent green chemistry initiatives.

In summary, 1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-amine represents a compelling case study in modern medicinal chemistry. Its dual applicability in targeted therapy and mechanistic studies positions it at the intersection of innovation and practicality. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutics, answering pressing questions in drug design and disease modulation that dominate contemporary scientific discourse.